Cas no 887217-90-5 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide
• CAS No: 887217-90-5
• MF: C₂₁H₂₁F₂N₃O₅
• MW: 433.40535235405
• CID: 6400049
• PubChem ID: 16032061
• Update Time: 2025-08-04

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide
• NCGC00136086-01
• AKOS002049079
• AKOS021718898
• SR-01000023254-1
• 887217-90-5
• F2572-0057
• CHEMBL1454206
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-morpholinoethyl)-N2-(2,4-difluorophenyl)oxalamide
• N-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-N'-(2,4-difluorophenyl)oxamide
• SR-01000023254
• G856-4109
• HMS1902P21

• Inchi： 1S/C21H21F2N3O5/c22-14-2-3-16(15(23)10-14)25-21(28)20(27)24-11-17(26-5-7-29-8-6-26)13-1-4-18-19(9-13)31-12-30-18/h1-4,9-10,17H,5-8,11-12H2,(H,24,27)(H,25,28)
• InChI Key： WPTNUVNSBSHLCU-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C2OCOC2=C1)N1CCOCC1)(=O)C(NC1=CC=C(F)C=C1F)=O

Computed Properties

• Exact Mass: 433.14492710g/mol
• Monoisotopic Mass: 433.14492710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.1Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide: A Comprehensive Overview

The compound N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide (CAS No. 887217-90-5) is a specialized chemical entity that has garnered attention in various research and industrial applications. This article delves into its chemical properties, potential uses, and the latest developments surrounding this unique molecule. With the increasing interest in benzodioxol and morpholine derivatives, this compound stands out due to its structural complexity and functional versatility.

Chemically, N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide belongs to the class of diamide derivatives, which are known for their stability and ability to interact with biological systems. The presence of both benzodioxol and morpholine moieties in its structure enhances its potential for applications in medicinal chemistry and material science. Researchers have explored its role as a building block for more complex molecules, particularly in the development of novel therapeutic agents.

One of the key features of this compound is its dual-functional nature, combining the aromatic properties of the benzodioxol group with the heterocyclic characteristics of morpholine. This combination makes it a valuable candidate for studies involving drug design and molecular recognition. Recent trends in pharmaceutical research highlight the importance of such hybrid molecules, as they often exhibit improved bioavailability and target specificity.

In the context of synthetic chemistry, N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide serves as an intermediate in the synthesis of more complex structures. Its difluorophenyl component is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation pharmaceuticals and agrochemicals.

The market for specialty chemicals like N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide is expanding, driven by the growing demand for innovative solutions in healthcare and materials science. Industry reports suggest that compounds with multi-functional groups are gaining traction, especially in regions with robust R&D infrastructure. This trend underscores the importance of continued exploration into the potential applications of this molecule.

From an environmental perspective, the synthesis and use of N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide are subject to stringent regulations to ensure sustainability. Researchers are actively investigating greener synthesis routes to minimize waste and energy consumption. This aligns with the global shift toward green chemistry practices, which prioritize eco-friendly processes without compromising efficiency.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide (CAS No. 887217-90-5) represents a fascinating area of study in modern chemistry. Its unique structural features and potential applications make it a compound of significant interest across multiple disciplines. As research progresses, we can expect to uncover even more innovative uses for this versatile molecule, further solidifying its place in the scientific community.